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Compound of Interest

2-Methyl-4-(trifluoromethyl)-1H-
Compound Name:
imidazole

Cat. No.: B1269116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Methyl-
4-(trifluoromethyl)-1H-imidazole. Due to the limited availability of specific quantitative
solubility data in publicly accessible literature, this document focuses on a qualitative
assessment based on the solubility of structurally related compounds. Furthermore, a detailed,
generalized experimental protocol for determining the solubility of a solid compound in various
solvents is provided to enable researchers to generate precise data.

Introduction to 2-Methyl-4-(trifluoromethyl)-1H-
imidazole

2-Methyl-4-(trifluoromethyl)-1H-imidazole is a heterocyclic organic compound featuring an
imidazole ring substituted with a methyl group at the 2-position and a trifluoromethyl group at
the 4-position. The imidazole scaffold is a common motif in many biologically active molecules
and pharmaceuticals. The presence of the electron-withdrawing trifluoromethyl group can
significantly influence the compound's physicochemical properties, including its solubility,
lipophilicity, and metabolic stability. Understanding the solubility of this compound is crucial for
its application in drug discovery and development, as solubility directly impacts bioavailability
and formulation.
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Qualitative Solubility Assessment

While specific quantitative solubility data for 2-Methyl-4-(trifluoromethyl)-1H-imidazole is not
readily available, a qualitative assessment can be made by examining the solubility of its
parent and related structures.

e Imidazole: The parent compound, 1H-imidazole, is a white or colorless solid that is highly
soluble in water and polar organic solvents. It is very soluble in ethanol, and soluble in
diethyl ether, acetone, and pyridine, but only slightly soluble in benzene. The high solubility in
polar solvents is attributed to the ability of the imidazole ring to form hydrogen bonds.

o 2-Methylimidazole: The addition of a methyl group at the 2-position, as in 2-methyl-1H-
imidazole, results in a compound that is also a white or colorless solid and is highly soluble
in water and polar organic solvents.

o Effect of the Trifluoromethyl Group: The trifluoromethyl (-CF3) group

 To cite this document: BenchChem. [Solubility Profile of 2-Methyl-4-(trifluoromethyl)-1H-
imidazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269116#solubility-of-2-methyl-4-trifluoromethyl-1h-
imidazole-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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